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Compound of Interest

Compound Name: AD 0261

Cat. No.: B1663492 Get Quote

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for AD 0261?

A1: AD 0261 is a potent and selective, ATP-competitive inhibitor of Janus Kinase 1 (JAK1). By

binding to the ATP-binding site of JAK1, AD 0261 prevents the phosphorylation and activation

of downstream Signal Transducer and Activator of Transcription (STAT) proteins. This blockade

effectively dampens the signaling cascade of various pro-inflammatory cytokines implicated in

autoimmune and inflammatory diseases.
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Suboptimal Efficacy?

Verify AD 0261
Concentration

Yes

Check Compound
Storage Conditions

No, efficacy is zero

Perform Dose-Response
Experiment

Assess Cell Health
and Confluence

Store at -20°C/-80°C,
Protect from Light

Optimize Cell
Culture Conditions

Evaluate Serum
Concentration in Media

Reduce Serum or Use
Serum-Free Media

Efficacy Restored

 

1. Seed Cells
in 96-well Plate

2. Prepare Serial
Dilution of AD 0261

3. Serum Starve Cells
(Optional)

4. Pre-incubate Cells
with AD 0261

5. Stimulate with
Cytokine (e.g., IL-6)

6. Lyse Cells and
Collect Lysates

7. Detect p-STAT3
(ELISA or Western Blot)

8. Analyze Data and
Calculate IC50
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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